Cas no 61652-11-7 (1,3-Dioxolane, 2-hexyl-2-(1-methylethyl)-)

• Product Name: 1,3-Dioxolane, 2-hexyl-2-(1-methylethyl)-
• CAS No: 61652-11-7
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 471418
• PubChem ID: 12296300
• Update Time: 2025-04-19

1,3-Dioxolane, 2-hexyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-hexyl-2-(1-methylethyl)-
• 2-hexyl-2-propan-2-yl-1,3-dioxolane
• 61652-11-7
• SCHEMBL14779816
• DTXSID10485627

• Inchi： 1S/C12H24O2/c1-4-5-6-7-8-12(11(2)3)13-9-10-14-12/h11H,4-10H2,1-3H3
• InChI Key： DSYKCZKJENYAKQ-UHFFFAOYSA-N
• SMILES： O1CCOC1(CCCCCC)C(C)C

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46